5-Methyl-pyrazinecarboxylic acid 1-oxide
Overview
Description
5-Methyl-pyrazinecarboxylic acid 1-oxide is a chemical compound with the molecular formula C6H6N2O3 and a molecular weight of 154.12 . It is intended for research use only .
Molecular Structure Analysis
The molecular structure of 5-Methyl-pyrazinecarboxylic acid 1-oxide consists of a pyrazine ring with a methyl group and a carboxylic acid 1-oxide group attached .Scientific Research Applications
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- Application Summary : “5-Methyl-2-pyrazinecarboxylic acid” is a pyrazine derivative that has been studied for its potential applications in chemistry .
- Methods of Application : It has been used in the preparation of novel europium (III) complexes, (5-methyl-2-pyrazinecarboxylato) (phenanthroline)europium (III). It may also be used in the synthesis of Ln-metal organic frameworks (MOFs) .
- Results or Outcomes : The specific results or outcomes of these applications are not detailed in the available sources .
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- Application Summary : While not directly related to “5-Methyl-pyrazinecarboxylic acid 1-oxide”, nanozymes have been studied extensively for their properties and applications .
- Methods of Application : The study of catalytic activities and mechanisms of nanozymes has significant influence on their applications .
- Results or Outcomes : Nanozymes have found applications in biological analysis, relieving inflammation, antibacterial, and cancer therapy .
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- Application Summary : While not directly related to “5-Methyl-pyrazinecarboxylic acid 1-oxide”, nanozymes have been studied extensively for their properties and applications .
- Methods of Application : The study of catalytic activities and mechanisms of nanozymes has significant influence on their applications .
- Results or Outcomes : Nanozymes have found applications in biological analysis, relieving inflammation, antibacterial, and cancer therapy .
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Scientific Field : Metal Organic Frameworks
- Application Summary : Pyrene-based ligands have been attractive for the synthesis of metal–organic frameworks (MOFs) in the last few years .
- Methods of Application : The development and synthesis of pyrene-based molecules as bridging ligands to be used in MOF structures .
- Results or Outcomes : Promising results of such MOFs in several applications; including luminescence, photocatalysis, adsorption and separation, heterogeneous catalysis, electrochemical applications and bio-medical applications .
-
- Application Summary : “5-Methyl-2-pyrazinecarboxylic acid” is a pyrazine derivative. It has been used in the preparation of novel europium (III) complexes, (5-methyl-2-pyrazinecarboxylato) (phenanthroline)europium (III) .
- Methods of Application : It may be used in the synthesis of Ln-metal organic frameworks (MOFs) .
- Results or Outcomes : The specific results or outcomes of these applications are not detailed in the available sources .
-
Scientific Field : Metal Organic Frameworks
- Application Summary : Pyrene-based ligands have been attractive for the synthesis of metal–organic frameworks (MOFs) in the last few years .
- Methods of Application : The development and synthesis of pyrene-based molecules as bridging ligands to be used in MOF structures .
- Results or Outcomes : Promising results of such MOFs in several applications; including luminescence, photocatalysis, adsorption and separation, heterogeneous catalysis, electrochemical applications and bio-medical applications .
Safety And Hazards
properties
IUPAC Name |
5-methyl-1-oxidopyrazin-1-ium-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O3/c1-4-3-8(11)5(2-7-4)6(9)10/h2-3H,1H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CLXREMDHRROEST-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C([N+](=C1)[O-])C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70665100 |
Source
|
| Record name | 5-Methyl-1-oxo-1lambda~5~-pyrazine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70665100 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methyl-pyrazinecarboxylic acid 1-oxide | |
CAS RN |
98502-96-6 |
Source
|
| Record name | 5-Methyl-1-oxo-1lambda~5~-pyrazine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70665100 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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